Cas no 56517-41-0 (4H-Pyrido[1,2-a]pyrimidin-4-one, 2-hydroxy-3-nitro-)

• Product Name: 4H-Pyrido[1,2-a]pyrimidin-4-one, 2-hydroxy-3-nitro-
• CAS No: 56517-41-0
• MF: C₈H₅N₃O₄
• MW: 207.143001317978
• CID: 348646
• PubChem ID: 135454286
• Update Time: 2025-04-19

4H-Pyrido[1,2-a]pyrimidin-4-one, 2-hydroxy-3-nitro- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrido[1,2-a]pyrimidin-4-one, 2-hydroxy-3-nitro-
• 4-hydroxy-3-nitropyrido[1,2-a]pyrimidin-2-one
• DTXSID30367315
• ST50990080
• AKOS024360246
• Oprea1_075011
• Cambridge id 5652709
• Oprea1_312071
• 2-Hydroxy-3-nitro-4H-pyrido[1,2-a]pyrimidin-4-one
• 56517-41-0

• Inchi： 1S/C8H5N3O4/c12-7-6(11(14)15)8(13)10-4-2-1-3-5(10)9-7/h1-4,12H
• InChI Key： YHQPOWUWWJGTAP-UHFFFAOYSA-N
• SMILES： OC1=C(C(N2C=CC=CC2=N1)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 207.02805
• Monoisotopic Mass: 207.02800565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 98.7Ų

Experimental Properties

• PSA: 96.04